Cas no 3216-99-7 (Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-)

Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis- structure
3216-99-7 structure
Product Name:Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-
CAS No:3216-99-7
MF:C10H19N5
MW:209.291361093521
CID:316328
PubChem ID:76684
Update Time:2025-04-19

Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3,3'-[iminobis(2,1-ethanediylimino)]bis-
    • 3-[2-[2-(2-cyanoethylamino)ethylamino]ethylamino]propanenitrile
    • 3,3'-(Iminobis(ethyleneimino))dipropiononitrile
    • 3,3'-[iminobis(ethane-2,1-diylimino)]dipropanenitrile
    • 4,7,10-Triazatridecanedinitrile
    • Bis(cyanoethyl)diethylenetriamine
    • Propanenitrile, 3,3'-(iminobis(1,2-ethanediylimino))bis-
    • Propanenitrile, 3,3'-(iminobis(2,1-ethanediylimino))bis-
    • 3216-99-7
    • Propanenitrile, 3,3'-[iminobis(2,1-ethanediylimino)]bis-
    • Bis[N-(2-cyanoethyl)]diethylenetriamine
    • EINECS 221-737-6
    • Propanenitrile, 3-((2-((2-aminoethyl)amino)ethyl)amino)-, N-(2-cyanoethyl) deriv.
    • NS00029225
    • 4,7,10-triaza-tridecane dinitrile
    • 74849-88-0
    • DTXSID2062909
    • SCHEMBL11144102
    • Bis(N-(2-cyanoethyl))diethylenetriamine
    • Inchi: 1S/C10H19N5/c11-3-1-5-13-7-9-15-10-8-14-6-2-4-12/h13-15H,1-2,5-10H2
    • InChI Key: MGXGZXIKVYRCGW-UHFFFAOYSA-N
    • SMILES: N(CCNCCC#N)CCNCCC#N

Computed Properties

  • Exact Mass: 209.16427
  • Monoisotopic Mass: 209.164
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.7A^2
  • XLogP3: -1.7

Experimental Properties

  • Density: 1.011
  • Boiling Point: 434.5°Cat760mmHg
  • Flash Point: 216.6°C
  • Refractive Index: 1.482
  • PSA: 83.67
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